Cas no 1806729-41-8 (3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1806729-41-8
• MF: C₉H₆F₅NO₄
• MW: 287.140260219574
• CID: 4835179
• Update Time: 2025-05-22

3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H6F5NO4/c10-8(11)6-3(1-5(17)18)15-2-4(16)7(6)19-9(12,13)14/h2,8,16H,1H2,(H,17,18)
• InChI Key： MLGCCEOIYFIUDV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=CN=C1CC(=O)O)O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.8
• Topological Polar Surface Area: 79.6

Additional information on 3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-acetic acid

Comprehensive Guide to 3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806729-41-8)

3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806729-41-8) is a specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining difluoromethyl, hydroxy, and trifluoromethoxy functional groups, making it a valuable intermediate for drug discovery and crop protection formulations. Researchers are particularly interested in its potential as a bioactive scaffold due to the electron-withdrawing properties of its fluorine substituents.

The growing demand for fluorinated compounds in modern chemistry has positioned 3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-acetic acid as a compound of interest. Its CAS number 1806729-41-8 serves as a crucial identifier for researchers sourcing this material. The presence of multiple fluorine atoms enhances the molecule's metabolic stability and lipophilicity, properties highly sought after in medicinal chemistry. These characteristics make it particularly relevant to current research trends focusing on improved drug bioavailability and targeted agrochemicals.

From a synthetic chemistry perspective, 3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-acetic acid presents interesting challenges and opportunities. The pyridine core offers a versatile platform for further derivatization, while the acetic acid moiety provides an excellent handle for conjugation reactions. Recent publications have highlighted its potential in creating novel enzyme inhibitors, particularly in therapeutic areas where modulation of biological pathways is desired. The compound's structural features are being explored for applications ranging from anti-inflammatory agents to plant growth regulators.

The pharmaceutical industry has shown particular interest in CAS 1806729-41-8 due to its potential in small molecule drug development. With the increasing focus on personalized medicine and targeted therapies, researchers are investigating how the compound's fluorine atoms might influence drug-receptor interactions. The trifluoromethoxy group in particular is known to significantly impact a molecule's binding affinity and selectivity, making this derivative valuable for structure-activity relationship studies.

In agrochemical applications, 3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-acetic acid is being evaluated for its potential as a crop protection agent. The compound's fluorine content may contribute to improved pest resistance and environmental stability, addressing current agricultural challenges. With the global push toward sustainable farming practices, researchers are examining whether derivatives of this compound could offer reduced environmental impact compared to traditional agrochemicals.

The synthesis and handling of 3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-acetic acid require specialized knowledge in fluorine chemistry. The CAS 1806729-41-8 material typically appears as a white to off-white crystalline powder, with solubility characteristics that vary depending on the solvent system. Analytical chemists emphasize the importance of proper structural characterization using techniques like NMR spectroscopy and mass spectrometry to verify the compound's purity and identity.

Market analysts note growing interest in fluorinated pyridine derivatives like 3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-acetic acid. The compound's unique chemical properties align with several emerging trends in specialty chemicals, including the development of next-generation pharmaceuticals and eco-friendly agrochemicals. As research continues, the commercial potential of CAS 1806729-41-8 is expected to become clearer, particularly in niche applications where its specific molecular architecture offers distinct advantages.

Quality control is paramount when working with 3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-acetic acid. Reputable suppliers provide comprehensive analytical data including HPLC purity and spectroscopic characterization to ensure researchers receive material suitable for their applications. The compound's stability under various conditions is an active area of investigation, with particular attention to its storage requirements and handling precautions.

Future research directions for CAS 1806729-41-8 may explore its potential in material science applications beyond life sciences. The compound's electronic properties and molecular geometry could make it interesting for developing specialized organic electronic materials or advanced catalysts. As synthetic methodologies continue to advance, chemists anticipate discovering new ways to leverage this multifunctional pyridine derivative across various scientific disciplines.

For researchers considering 3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-acetic acid for their projects, it's essential to consult the latest literature on its chemical behavior and potential applications. The compound represents an excellent example of how strategic fluorine incorporation can create molecules with enhanced properties for both pharmaceutical and agrochemical applications. As understanding of its structure-activity relationships deepens, CAS 1806729-41-8 may emerge as a key building block in innovative chemical solutions.